2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(morpholin-4-yl)acetamide

• Molecular Formula: C11H14BrF3N4O2
• Molecular Weight: 371.15 g/mol
• IUPAC Name: 2-[4-bromo-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-N-morpholin-4-ylacetamide
• InChI: InChI=1S/C11H14BrF3N4O2/c1-7-9(12)10(11(13,14)15)17-19(7)6-8(20)16-18-2-4-21-5-3-18/h2-6H2,1H3,(H,16,20)
• InChI Key: ANJONKYLGTXIQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NN2CCOCC2)C(F)(F)F)Br

Description

2-[4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-N-MORPHOLINOACETAMIDE is a complex organic compound characterized by the presence of a bromine atom, a trifluoromethyl group, and a morpholino group attached to a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-N-MORPHOLINOACETAMIDE typically involves multiple steps, starting with the preparation of the pyrazole ring. One common method involves the reaction of hydrazine with an α-bromo ketone under acidic conditions to form the pyrazole core . The bromine atom is usually introduced via electrophilic bromination using bromine or N-bromosuccinimide (NBS) . Finally, the morpholino group is attached through nucleophilic substitution reactions involving morpholine and an appropriate leaving group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of advanced purification techniques such as crystallization and chromatography to ensure high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-[4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-N-MORPHOLINOACETAMIDE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium azide or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Sodium azide, thiols, polar aprotic solvents.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of azide or thiol-substituted derivatives.

Scientific Research Applications

2-[4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-N-MORPHOLINOACETAMIDE has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator due to its unique structural features.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory or anticancer agent.

Industry: Utilized in the development of new materials with specific properties, such as high thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 2-[4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-N-MORPHOLINOACETAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and reach intracellular targets . The bromine atom and morpholino group contribute to the compound’s binding affinity and specificity for its targets . The exact pathways involved depend on the specific application and target of interest.

Comparison with Similar Compounds

Similar Compounds

• 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzyl bromide
• Ubrogepant
• Berotralstat

Uniqueness

2-[4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]-N-MORPHOLINOACETAMIDE stands out due to its unique combination of a bromine atom, trifluoromethyl group, and morpholino group attached to a pyrazole ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications.